1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone

• Molecular Formula: C17H15NO2S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 1-(7-acetyl-10-methylphenothiazin-2-yl)ethanone
• InChI: InChI=1S/C17H15NO2S/c1-10(19)12-5-7-16-15(8-12)18(3)14-6-4-13(11(2)20)9-17(14)21-16/h4-9H,1-3H3
• InChI Key: MVCHMABGXIOSQD-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC2=C(C=C1)SC3=C(N2C)C=CC(=C3)C(=O)C

Description

1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone is a chemical compound that belongs to the phenothiazine family. This compound has been widely studied for its potential applications in scientific research due to its unique properties. In

Mechanism of Action

The mechanism of action of 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone is not fully understood. However, it has been suggested that this compound may act by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone has been shown to have antimicrobial effects by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects:
1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone has been shown to have antimicrobial effects by disrupting the cell membrane of bacteria. Furthermore, this compound has been used as a fluorescent probe for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to have antimicrobial effects, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone in lab experiments is its potential toxicity to cells. Therefore, careful consideration must be taken when using this compound in biological systems.

Future Directions

There are several future directions for the study of 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone. One potential direction is the development of new antimicrobial agents based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone and its potential applications in cancer treatment. Furthermore, the use of this compound as a fluorescent probe for the detection of metal ions in biological systems warrants further investigation.

Synthesis Methods

The synthesis of 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone involves the reaction of 2-acetylcyclohexanone with 2-chloro-N-methylacetamide in the presence of sodium ethoxide. The resulting product is then treated with sulfur to produce the final product. This method has been shown to produce high yields of pure 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone.

Scientific Research Applications

1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including antipsychotic, antimicrobial, and antitumor effects. Additionally, 1-(7-acetyl-10-methyl-10H-phenothiazin-2-yl)ethanone has been used as a fluorescent probe for the detection of metal ions in biological systems.